1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol

• IUPAC Name: 1-(1,3-benzoxazol-2-ylsulfanylmethyl)-2-methylsulfanylcyclohexan-1-ol
• InChI: InChI=1S/C15H19NO2S2/c1-19-13-8-4-5-9-15(13,17)10-20-14-16-11-6-2-3-7-12(11)18-14/h2-3,6-7,13,17H,4-5,8-10H2,1H3
• InChI Key: SBPJNCKTKXCLSD-UHFFFAOYSA-N
• Canonical SMILES: CSC1CCCCC1(CSC2=NC3=CC=CC=C3O2)O
• Molecular Formula: C15H19NO2S2
• Molecular Weight: 309.5 g/mol

Description

1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol, also known as BMHMC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol is not fully understood. However, studies have suggested that it may exert its effects through the inhibition of various enzymes, including acetylcholinesterase, tyrosinase, and topoisomerase. 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has also been shown to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol can inhibit the growth of cancer cells and bacteria. It has also been shown to reduce the production of reactive oxygen species and lipid peroxidation in cells. In vivo studies have demonstrated that 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol can improve cognitive function in mice and reduce inflammation in rats.

Advantages and Limitations for Lab Experiments

1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has several advantages for lab experiments, including its stability, ease of synthesis, and low toxicity. However, its solubility in water is limited, which can make it difficult to administer in vivo. Additionally, more studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a pesticide for agricultural applications. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has been shown to exhibit antitumor, antibacterial, and antiviral properties. It has also been investigated as a potential treatment for Alzheimer's disease and Parkinson's disease. In agriculture, 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has been used as a pesticide due to its insecticidal properties. In material science, 1-[(1,3-benzoxazol-2-ylthio)methyl]-2-(methylthio)cyclohexanol has been used as a precursor for the synthesis of novel materials.